![molecular formula C22H18N4O4 B6048571 N'~1~,N'~4~-bis(2-hydroxybenzylidene)terephthalohydrazide](/img/structure/B6048571.png)
N'~1~,N'~4~-bis(2-hydroxybenzylidene)terephthalohydrazide
Overview
Description
N'~1~,N'~4~-bis(2-hydroxybenzylidene)terephthalohydrazide is a useful research compound. Its molecular formula is C22H18N4O4 and its molecular weight is 402.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 402.13280507 g/mol and the complexity rating of the compound is 577. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Catalyst in Oxidation Reactions
N'1,N'4-bis(2-hydroxybenzylidene)terephthalohydrazide has been used in synthesizing binuclear oxovanadium(V) complexes. These complexes, when combined with pyrazinecarboxylic acid, serve as efficient catalysts for the oxidation of saturated hydrocarbons using hydrogen peroxide and air. This process results in the production of alkyl hydroperoxides with high turnover numbers, highlighting its potential in industrial oxidation reactions (Sutradhar et al., 2013).
Synthesis of Heterogeneous Catalysts
This compound is also involved in the synthesis of a heterogeneous palladium nanocomposite. The terephthalic acid-derived ligand stabilizes the nanocomposite, which acts as an efficient catalyst precursor for Mizoroki–Heck coupling reactions. This suggests its application in facilitating complex organic synthesis processes (Kumara et al., 2017).
Magnetic Material Research
A study conducted by Lin et al. (2012) explored the use of N'1,N'4-bis(2-hydroxybenzylidene)terephthalohydrazide in creating mononuclear and dinuclear Dy(III) complexes. These complexes have potential applications in magnetic material research, particularly in areas involving single-ion magnet behavior (Lin et al., 2012).
Fluorescent Chemosensor Development
This compound is instrumental in the creation of a hydrazone-based fluorescent chemosensor. This sensor shows a highly selective and sensitive response to Al(III) ions and has potential applications in the detection of explosive picric acid (Sharma et al., 2019).
Biological Activity and DNA Interaction
It has been used in synthesizing Schiff base compounds exhibiting significant biological activities, including antibacterial, antifungal, antioxidant, and cytotoxic activities. These compounds also demonstrate interaction with Salmon sperm DNA, suggesting their potential use in biochemical and pharmaceutical research (Sirajuddin et al., 2013).
Properties
IUPAC Name |
1-N,4-N-bis[(E)-(2-hydroxyphenyl)methylideneamino]benzene-1,4-dicarboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18N4O4/c27-19-7-3-1-5-17(19)13-23-25-21(29)15-9-11-16(12-10-15)22(30)26-24-14-18-6-2-4-8-20(18)28/h1-14,27-28H,(H,25,29)(H,26,30)/b23-13+,24-14+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDDPSVMANVUOJJ-RNIAWFEPSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C=NNC(=O)C2=CC=C(C=C2)C(=O)NN=CC3=CC=CC=C3O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C(=C1)/C=N/NC(=O)C2=CC=C(C=C2)C(=O)N/N=C/C3=CC=CC=C3O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18N4O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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